Cas no 2034541-35-8 (5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide
• CAS No: 2034541-35-8
• MF: C₁₃H₁₆ClNO₃S₃
• MW: 365.919038772583
• CID: 5353243
• Update Time: 2025-05-20

5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)thiophene-2-sulfonamide
• 5-chloro-N-(5-hydroxy-3-thiophen-3-ylpentyl)thiophene-2-sulfonamide
• 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide

• Inchi： 1S/C13H16ClNO3S3/c14-12-1-2-13(20-12)21(17,18)15-6-3-10(4-7-16)11-5-8-19-9-11/h1-2,5,8-10,15-16H,3-4,6-7H2
• InChI Key： FVZZPGXUDFPUEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCCC(C1=CSC=C1)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 415
• XLogP3: 3.3
• Topological Polar Surface Area: 131

Additional information on 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide

5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide (CAS No. 2034541-35-8): A Comprehensive Overview

5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide (CAS No. 2034541-35-8) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a thiophene ring and a sulfonamide group, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its bioactive properties, which make it a promising candidate for therapeutic agents.

The molecular formula of 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide reflects its complex yet intriguing architecture. The presence of a chloro substituent and a hydroxy group enhances its reactivity, enabling diverse synthetic modifications. This compound is often explored in the context of medicinal chemistry, where its interactions with biological targets are meticulously analyzed. Recent studies highlight its potential in addressing neurological disorders and inflammatory conditions, aligning with current trends in precision medicine.

One of the most compelling aspects of 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide is its role in drug discovery. With the rise of AI-driven molecular design, this compound has been featured in computational studies aiming to optimize its pharmacokinetic properties. Researchers are leveraging machine learning algorithms to predict its binding affinity and toxicity profiles, addressing common queries such as "How does sulfonamide derivatives interact with enzymes?" and "What are the latest advancements in thiophene-based therapeutics?"

In addition to its pharmaceutical applications, 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide is also investigated for its utility in material science. Its thiophene moiety contributes to its electronic properties, making it a candidate for organic semiconductors and sensor technologies. This dual applicability underscores its versatility and aligns with industry demands for multifunctional compounds.

The synthesis of 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide involves meticulous steps to ensure high purity and yield. Chemists often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable synthesis in modern laboratories. FAQs like "What are the best practices for synthesizing sulfonamide derivatives?" and "How can thiophene-based compounds be optimized for industrial use?" are frequently addressed in related publications.

Market dynamics for 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide indicate a steady demand, driven by its potential in personalized medicine and advanced materials. As the pharmaceutical industry shifts toward targeted therapies, this compound's relevance is expected to grow. Analysts project increased investment in research and development, particularly in regions with robust biotech infrastructure.

Safety and handling of 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide adhere to standard laboratory protocols. While it is not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. Regulatory compliance ensures its safe use in research and industrial settings, addressing concerns like "What are the storage requirements for sulfonamide compounds?" and "Are there any known side effects of thiophene derivatives?"

In summary, 5-chloro-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]thiophene-2-sulfonamide (CAS No. 2034541-35-8) represents a cutting-edge compound with multifaceted applications. Its integration into drug development and material innovation positions it as a valuable asset in contemporary science. As research progresses, this sulfonamide derivative is poised to play a pivotal role in addressing global health and technological challenges.